Cas no 204641-54-3 (Pyridine, 3-chloro-2-(propylthio)-5-(trifluoromethyl)-)

• Product Name: Pyridine, 3-chloro-2-(propylthio)-5-(trifluoromethyl)-
• CAS No: 204641-54-3
• MF: C₉H₉ClF₃NS
• MW: 255.687670469284
• CID: 3895556
• PubChem ID: 10999654
• Update Time: 2025-04-22

Pyridine, 3-chloro-2-(propylthio)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-2-(propylthio)-5-(trifluoromethyl)-
• 3-Chloro-2-n-propylthio-5-trifluoromethylpyridine
• 204641-54-3
• 3-chloro-2-propylsulfanyl-5-(trifluoromethyl)pyridine
• SCHEMBL7676239
• 3-CHLORO-2-(PROPYLSULFANYL)-5-(TRIFLUOROMETHYL)PYRIDINE

• Inchi： 1S/C9H9ClF3NS/c1-2-3-15-8-7(10)4-6(5-14-8)9(11,12)13/h4-5H,2-3H2,1H3
• InChI Key： TZZAVCNQQCDVKI-UHFFFAOYSA-N
• SMILES： C1(SCCC)=NC=C(C(F)(F)F)C=C1Cl

Computed Properties

• Exact Mass: 255.0096326Da
• Monoisotopic Mass: 255.0096326Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.2Ų